Cas no 1806974-49-1 (Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate
• CAS No: 1806974-49-1
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4890062
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)5-4(13)2-3(6(9)10)7(11-5)12(15)16/h2,6,13H,1H3
• InChI Key： OIOAANGXCRKQNS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)OC)N=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 105

Additional information on Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate (CAS No. 1806974-49-1)

In the realm of specialized chemical compounds, Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate (CAS No. 1806974-49-1) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, has garnered attention for its potential in drug discovery and sustainable chemistry. Researchers and industry professionals frequently search for keywords like "synthesis of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate", "CAS 1806974-49-1 applications", and "nitropyridine derivatives in medicinal chemistry", reflecting its growing relevance.

The structural features of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate make it a valuable building block for designing bioactive molecules. Its hydroxy and nitro functional groups enable diverse chemical modifications, aligning with trends in green chemistry and atom-efficient synthesis. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, addressing global challenges like antibiotic resistance. Searches for "difluoromethylpyridine uses" and "nitropyridine carboxylate derivatives" underscore its interdisciplinary appeal.

From a synthetic perspective, CAS 1806974-49-1 is often prepared via regioselective nitration and esterification of pyridine precursors. Optimized protocols emphasize low-waste processes, resonating with the sustainable synthesis trend. Analytical techniques like HPLC and NMR ensure high purity, critical for pharmaceutical applications. Queries such as "how to purify Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate" reflect user interest in quality control.

In agrochemical research, this compound's fluorinated pyridine core contributes to herbicidal and fungicidal activities. Its metabolic stability and bioavailability are frequently explored, as seen in searches for "fluoropyridine in crop protection". The compound's compatibility with precision agriculture technologies further enhances its market potential.

Emerging applications in electronic materials and catalysis have expanded the scope of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate. Its electron-withdrawing properties make it suitable for organic semiconductors, aligning with the demand for flexible electronics. Researchers also investigate its role in metal-organic frameworks (MOFs), a hot topic in materials science.

Regulatory and safety profiles of CAS 1806974-49-1 are meticulously documented, with emphasis on REACH compliance and handling guidelines. Users often seek "MSDS for Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate", highlighting the need for transparent safety data. The compound's stability under various conditions is another frequent query.

Future prospects for this compound include high-throughput screening libraries and bioconjugation techniques. Its modular structure supports combinatorial chemistry approaches, addressing the demand for diverse chemical space in drug discovery. Innovations in continuous flow synthesis may further streamline its production.

In summary, Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxylate exemplifies the convergence of synthetic innovation and multidisciplinary utility. Its adaptability to current scientific priorities—from sustainable manufacturing to therapeutic development—ensures its continued prominence in research and industrial applications.